Cas no 828270-64-0 (Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-)

Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)- structure
828270-64-0 structure
Product Name:Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-
CAS No:828270-64-0
MF:C8H9FO2S
MW:188.219264745712
CID:681583
PubChem ID:21575242
Update Time:2025-04-19

Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-
    • 1-fluoro-3-methyl-2-methylsulfonylbenzene
    • 1-Fluoro-2-(methanesulfonyl)-3-methylbenzene
    • DTXSID20615993
    • SCHEMBL17689094
    • 828270-64-0
    • Inchi: 1S/C8H9FO2S/c1-6-4-3-5-7(9)8(6)12(2,10)11/h3-5H,1-2H3
    • InChI Key: KFSIEPKBEWIIAY-UHFFFAOYSA-N
    • SMILES: S(C)(C1C(=CC=CC=1C)F)(=O)=O

Computed Properties

  • Exact Mass: 188.03072886g/mol
  • Monoisotopic Mass: 188.03072886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.5Ų
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